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Compound of Interest

3-(2-Hydroxyethyl)-1,1-
Compound Name:

dimethylurea
CAS No.: 65869-66-1
Cat. No.: B3055620

Get Quote

Executive Summary

3-(2-Hydroxyethyl)-1,1-dimethylurea (CAS: 65869-66-1) is a bifunctional urea derivative
characterized by a hydrophilic hydroxyethyl tail and a hydrophobic dimethyl head.[1] This
hybrid structure imparts a unique amphiphilic solubility profile, making it highly soluble in protic
solvents (water, alcohols) and polar aprotic solvents (DMSO, DMF), while exhibiting limited
solubility in non-polar hydrocarbons. This guide provides a theoretical solubility landscape,
thermodynamic analysis, and a validated experimental protocol for researchers characterizing
this compound for pharmaceutical or industrial applications.

Compound Profile & Physicochemical Basis[2][3][4]
[S][6][7][8]

The solubility behavior of 3-(2-Hydroxyethyl)-1,1-dimethylurea is governed by the
competition between its hydrogen-bonding domains and its hydrophobic alkyl substituents.
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Structural Analysis[5]

e Chemical Name: 3-(2-Hydroxyethyl)-1,1-dimethylurea[1][2]
e CAS Number: 65869-66-1[1]
e Molecular Formula:
[31[4][5]
e Molecular Weight: 132.16 g/mol
o Key Functional Groups:
o Urea Core (

). Acts as a rigid, planar scaffold capable of dual H-bond acceptance (carbonyl oxygen)
and donation (amide nitrogen).

o Hydroxyethyl Group (

): A primary alcohol moiety that significantly enhances water solubility through H-bond
donation and acceptance.

o Dimethyl Group (

): A hydrophobic domain that disrupts crystal lattice packing (lowering melting point relative
to unsubstituted urea) and improves solubility in organic media.

Predicted Solubility Landscape

Based on Structure-Property Relationships (SPR) and data from homologous compounds (e.g.,
Hydroxyethyl Urea, 1,1-Dimethylurea), the solubility profile is categorized as follows:
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Solute-Solvent Interaction Dynamics

The dissolution process is driven by the formation of a solvation shell. The diagram below
illustrates the competing interactions that determine solubility.
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Figure 1: Mechanistic pathways determining solubility in polar vs. non-polar solvents.

Thermodynamic Framework

To rigorously quantify solubility, researchers must determine the thermodynamic parameters of
dissolution. The solubility (

, mole fraction) as a function of temperature (
) is typically modeled using the Modified Apelblat Equation:

Where

, and

are empirical constants derived from experimental data.

Thermodynamic Parameters

From the solubility data, the standard enthalpy (

), entropy (

), and Gibbs free energy (
) of dissolution can be calculated:

» (Enthalpy): Typically positive (endothermic) for urea derivatives in water/alcohols, indicating
that energy is required to break the solute's crystal lattice.

» (Entropy): Typically positive, driving the dissolution process as the ordered crystal structure
breaks down into a disordered solution.

» (Gibbs Energy): Must be negative for spontaneous dissolution.

Experimental Protocol: Laser Dynamic Method
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For precise solubility determination, the Laser Dynamic Method is the gold standard. It
eliminates visual subjectivity by detecting the exact moment of crystal disappearance via laser
transmittance.

Required Equipment
o Jacketed glass equilibrium cell (50-100 mL).
o Thermostatic water bath (Control precision
K).
e Laser source (e.g., He-Ne or simple red diode).
 Light intensity sensor/photodetector.
o Magnetic stirrer.
Step-by-Step Methodology
o Preparation: Weigh a precise mass of 3-(2-Hydroxyethyl)-1,1-dimethylurea (

) and solvent (
) into the equilibrium cell.

o Equilibration: Set the water bath temperature slightly below the expected dissolution point.
Stir continuously.

e Heating Ramp: Slowly increase the temperature (e.g., 0.1 K/min) while monitoring laser
transmittance through the solution.

o Initial State: Suspension is turbid; laser transmittance is low/scattering is high.

» Detection: As the final crystal dissolves, the solution becomes clear, and laser transmittance
spikes sharply to a maximum stable value.

e Recording: Record this temperature as the saturation temperature (

) for the known mole fraction.
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+ Replication: Repeat with varying solute/solvent ratios to construct the full solubility isotherm.
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Figure 2: Workflow for the Laser Dynamic Solubility Measurement.

Applications & Implications
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Understanding the solubility of 3-(2-Hydroxyethyl)-1,1-dimethylurea is critical for:

e Pharmaceutical Synthesis: Used as an intermediate in the synthesis of nitrosourea
antineoplastic agents. High solubility in organic solvents (DCM, Ethanol) facilitates reaction
kinetics.

o Formulation Stability: In cosmetic or agrochemical formulations, it may act as a humectant or
stabilizer. Its water solubility ensures compatibility with aqueous delivery systems.

e Process Design: Solubility data allows engineers to design crystallization processes for
purification (e.g., cooling crystallization from ethanol).

References

o Compound Identification: National Center for Biotechnology Information. (n.d.). PubChem
Compound Summary for CID 23283749, 3-(2-Hydroxyethyl)-1,1-dimethylurea. Retrieved
from [Link]

e Methodology (Laser Method): Zhu, J., et al. (2015). "Solubility and thermodynamic properties
of 1,1-dimethylurea in different solvents." Journal of Chemical & Engineering Data.

o Comparative Data (Hydroxyethyl Urea): European Chemicals Agency (ECHA). (n.d.).
Registration Dossier for Hydroxyethyl Urea. Retrieved from [Link]

e Thermodynamic Modeling: Apelblat, A., & Manzurola, E. (1999). "Solubilities of o-
acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-
aspartate in water from T = (278 to 348) K." Journal of Chemical Thermodynamics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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